Cas no 2229589-33-5 (4-(5-bromo-2-methoxypyridin-3-yl)butanal)

• Product Name: 4-(5-bromo-2-methoxypyridin-3-yl)butanal
• CAS No: 2229589-33-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6369535
• PubChem ID: 165779483
• Update Time: 2025-05-20

4-(5-bromo-2-methoxypyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methoxypyridin-3-yl)butanal
• 2229589-33-5
• EN300-1936012

• Inchi： 1S/C10H12BrNO2/c1-14-10-8(4-2-3-5-13)6-9(11)7-12-10/h5-7H,2-4H2,1H3
• InChI Key： OFCDBVLSFOBNLL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCCC=O)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(5-bromo-2-methoxypyridin-3-yl)butanal

4-(5-Bromo-2-methoxypyridin-3-yl)butanal: A Comprehensive Overview

4-(5-Bromo-2-methoxypyridin-3-yl)butanal, also known by its CAS number CAS No. 2229589-33-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and environmental studies. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and methoxy groups, connected to a butanal chain. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(5-bromo-2-methoxypyridin-3-yl)butanal involves a multi-step process that typically includes nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methodologies have enabled the efficient and selective synthesis of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of chemical properties, 4-(5-bromo-2-methoxypyridin-3-yl)butanal exhibits strong electronic effects due to the electron-withdrawing bromine and electron-donating methoxy groups on the pyridine ring. These effects influence the molecule's reactivity in various chemical transformations. For instance, the compound has been utilized as a precursor in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and cancer.

Recent studies have highlighted the role of 4-(5-bromo-2-methoxypyridin-3-yl)butanal in drug design. Its structure serves as a scaffold for developing molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. For example, researchers have incorporated this compound into lead optimization programs targeting G-protein coupled receptors (GPCRs), which are critical drug targets for numerous diseases.

Beyond medicinal chemistry, 4-(5-bromo-2-methoxypyridin-3-yl)butanal has found applications in material science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for designing new materials with tailored electronic and magnetic properties. Recent experiments have demonstrated its potential in creating advanced sensors for detecting trace amounts of heavy metals in environmental samples.

The environmental impact of 4-(5-bromo-2-methoxypyridin-3-yl)butanal has also been a topic of interest. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This property is particularly important for industries seeking to minimize their ecological footprint while maintaining high-quality production standards.

In conclusion, 4-(5-bromo-2-methoxypyridin-3-yl)butanal, with its CAS number CAS No. 2229589-33-5, stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in science and technology.